![molecular formula C8H15NO B1612115 1-Azabicyclo[3.3.1]nonan-4-ol CAS No. 855829-28-6](/img/structure/B1612115.png)
1-Azabicyclo[3.3.1]nonan-4-ol
Cat. No. B1612115
M. Wt: 141.21 g/mol
InChI Key: HMOACHBGHRNVLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08048885B2
Procedure details
(4S,5R)-4-[5-(1H-Indol-5-yl)-pyrimidin-2-yloxy]-1-aza-bicyclo[3.3.1]nonane 1-Aza-bicyclo[3.3.1]nonan-4-one (11.92 g, 85.6 mmol) is dissolved in 160 ml MeOH and cooled to −10° C. NaBH4 (1.69 g, 42.9 mmol)) is added portionwise so that the inner temperature does not exceed 0° C. The reaction mixture is stirred at −10° C. for 1 h. Water is added and the solvents are evaporated. The remaining solid is dissolved in MTBE/MeOH, filtered over hyflo and the filtrate is evaporated to give 19.28 g of crude product which is purified by chromatography over aluminum oxide (400 g, eluent: MTBE/MeOH 95:5 to 80:20) to give 10.96 g (91%) (4SR,5RS)-1-aza-bicyclo[3.3.1]nonan-4-ol.
Name
(4S,5R)-4-[5-(1H-Indol-5-yl)-pyrimidin-2-yloxy]-1-aza-bicyclo[3.3.1]nonane 1-Aza-bicyclo[3.3.1]nonan-4-one
Quantity
11.92 g
Type
reactant
Reaction Step One
Yield
91%
Identifiers
|
REACTION_CXSMILES
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[N:1]12[CH2:9][CH:5]([CH2:6][CH2:7][CH2:8]1)[C:4](=[O:10])[CH2:3][CH2:2]2.N1C2C(=CC(C3C=NC(O[C@@H]4[C@H]5CN(CCC5)CC4)=NC=3)=CC=2)C=C1.[BH4-].[Na+].O>CO>[N:1]12[CH2:9][CH:5]([CH2:6][CH2:7][CH2:8]1)[CH:4]([OH:10])[CH2:3][CH2:2]2 |f:0.1,2.3|
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Inputs
Step One
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Name
|
(4S,5R)-4-[5-(1H-Indol-5-yl)-pyrimidin-2-yloxy]-1-aza-bicyclo[3.3.1]nonane 1-Aza-bicyclo[3.3.1]nonan-4-one
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|
Quantity
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11.92 g
|
|
Type
|
reactant
|
|
Smiles
|
N12CCC(C(CCC1)C2)=O.N2C=CC1=CC(=CC=C21)C=2C=NC(=NC2)O[C@H]2CCN1CCC[C@@H]2C1
|
|
Name
|
|
|
Quantity
|
160 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Two
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Name
|
|
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Quantity
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1.69 g
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-].[Na+]
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
|
-10 °C
|
Stirring
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Type
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CUSTOM
|
|
Details
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The reaction mixture is stirred at −10° C. for 1 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
does not exceed 0° C
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvents are evaporated
|
DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
The remaining solid is dissolved in MTBE/MeOH
|
FILTRATION
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Type
|
FILTRATION
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|
Details
|
filtered over hyflo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the filtrate is evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give 19.28 g of crude product which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is purified by chromatography over aluminum oxide (400 g, eluent: MTBE/MeOH 95:5 to 80:20)
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N12CCC(C(CCC1)C2)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.96 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
